2-amino-2-(pyridin-2-yl)propan-1-ol dihydrochloride
Overview
Description
2-amino-2-(pyridin-2-yl)propan-1-ol dihydrochloride is a chemical compound with the CAS Number: 2408959-48-6 . It has a molecular weight of 225.12 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12N2O.2ClH/c1-8(9,6-11)7-4-2-3-5-10-7;;/h2-5,11H,6,9H2,1H3;2*1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
2-AP-2P has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug delivery. It has also been used in the study of Alzheimer’s disease, as well as in the study of the effects of drugs on the central nervous system. Additionally, it has been used in studies of the metabolism of drugs and in the development of new drugs.
Mechanism of Action
Target of Action
The primary target of 2-amino-2-(pyridin-2-yl)propan-1-ol dihydrochloride is collagen prolyl-4-hydroxylase . This enzyme plays a crucial role in the formation of stable collagen by catalyzing the formation of 4-hydroxyproline that is essential to the proper three-dimensional folding of newly synthesized procollagen chains .
Mode of Action
By inhibiting this enzyme, it potentially disrupts the normal formation and stabilization of collagen, thereby affecting the structural integrity of tissues where collagen is a major component .
Biochemical Pathways
The compound’s action primarily affects the collagen biosynthesis pathway . By inhibiting collagen prolyl-4-hydroxylase, it disrupts the normal hydroxylation of proline residues in the collagen polypeptide chain, a critical step in collagen synthesis . This could lead to downstream effects on tissue structure and function, particularly in tissues with high collagen content.
Result of Action
The inhibition of collagen prolyl-4-hydroxylase by this compound could potentially lead to a decrease in the production of collagen . This could have various effects at the molecular and cellular levels, depending on the specific tissue context. For instance, it could affect tissue remodeling, wound healing, and fibrotic processes, which all rely on the regulated synthesis and deposition of collagen .
Advantages and Limitations for Lab Experiments
The use of 2-AP-2P in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it can be used in a variety of conditions. Additionally, it can be used to study the effects of drugs on the body, as well as to develop new drugs. However, there are some limitations to its use in laboratory experiments. It is a relatively large molecule, which can make it difficult to work with. Additionally, it is not as stable as some other compounds, which can limit its use in long-term experiments.
Future Directions
The future of 2-AP-2P is bright, as it has a variety of potential applications. It can be used to study the effects of drugs on the body, as well as to develop new drugs. Additionally, it can be used in the study of Alzheimer’s disease, as well as in the study of the metabolism of drugs. Additionally, it can be used in the development of new drugs, as well as in the study of the effects of drugs on the central nervous system. Finally, it can be used in the development of new drugs that target specific enzymes, proteins, and other molecules in the body.
Synthesis Methods
2-AP-2P can be synthesized using a variety of methods, but the most common method is through the reaction of pyridine and propan-1-ol. The reaction is carried out in the presence of a base such as sodium hydroxide. The reaction produces an intermediate which is then treated with hydrochloric acid to yield the desired product. The reaction is carried out in an inert atmosphere, such as nitrogen, to prevent oxidation of the product.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(pyridin-2-yl)propan-1-ol dihydrochloride involves the reaction of pyridine-2-carbaldehyde with nitromethane to form 2-nitro-1-(pyridin-2-yl)ethanol, which is then reduced to 2-amino-2-(pyridin-2-yl)ethanol. The final step involves the reaction of 2-amino-2-(pyridin-2-yl)ethanol with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyridine-2-carbaldehyde", "Nitromethane", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyridine-2-carbaldehyde is reacted with nitromethane in the presence of a base such as sodium methoxide to form 2-nitro-1-(pyridin-2-yl)ethanol.", "Step 2: 2-nitro-1-(pyridin-2-yl)ethanol is reduced using a reducing agent such as sodium borohydride to form 2-amino-2-(pyridin-2-yl)ethanol.", "Step 3: 2-amino-2-(pyridin-2-yl)ethanol is reacted with hydrochloric acid to form the dihydrochloride salt of 2-amino-2-(pyridin-2-yl)propan-1-ol." ] } | |
| 2408959-48-6 | |
Molecular Formula |
C8H14Cl2N2O |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
